2-Azido-1-(2-(methoxymethyl)piperidin-1-yl)ethan-1-one
Overview
Description
2-Azido-1-(2-(methoxymethyl)piperidin-1-yl)ethan-1-one, otherwise known as 2-Azido-1-MMPE, is an organic compound that has a wide range of applications in scientific research. It is a versatile synthetic reagent that can be used to synthesize a variety of compounds and to study the biochemical and physiological effects of these compounds. 2-Azido-1-MMPE has a wide range of applications in biochemistry, pharmacology, and other fields of scientific research.
Scientific Research Applications
2-Azido-1-MMPE is a versatile synthetic reagent that has a wide range of applications in scientific research. It can be used to synthesize a variety of compounds, such as peptides and other organic molecules. It can also be used to study the biochemical and physiological effects of these compounds. It is also used in the synthesis of peptide nucleic acids (PNAs), which can be used to study gene expression, protein-protein interactions, and other biological processes.
Mechanism of Action
2-Azido-1-MMPE is an azide reagent that can be used to synthesize a variety of compounds. It can react with amines to form azides, which can then be used to synthesize a variety of compounds. It can also be used to form covalent bonds between molecules, which can be used to study the biochemical and physiological effects of these compounds.
Biochemical and Physiological Effects
2-Azido-1-MMPE can be used to study the biochemical and physiological effects of compounds that it is used to synthesize. It can be used to study the effects of peptides on cell signaling pathways, protein-protein interactions, and gene expression. It can also be used to study the effects of PNAs on gene expression and other biological processes.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-Azido-1-MMPE in lab experiments is its versatility. It can be used to synthesize a wide range of compounds and to study the biochemical and physiological effects of these compounds. It is also relatively easy to use and can be used in a wide range of lab experiments. The main limitation of using 2-Azido-1-MMPE is that it is not very stable and can decompose over time.
Future Directions
There are a number of potential future directions for the use of 2-Azido-1-MMPE in scientific research. One potential direction is the use of 2-Azido-1-MMPE in the synthesis of peptide nucleic acid (PNA) probes, which can be used to study gene expression and other biological processes. Another potential direction is the use of 2-Azido-1-MMPE in the synthesis of compounds that can be used to study the effects of drugs on biochemical and physiological processes. Finally, 2-Azido-1-MMPE could be used in the synthesis of compounds that can be used to study the effects of environmental toxins on biochemical and physiological processes.
properties
IUPAC Name |
2-azido-1-[2-(methoxymethyl)piperidin-1-yl]ethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4O2/c1-15-7-8-4-2-3-5-13(8)9(14)6-11-12-10/h8H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSWXKWUVOKZHBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CCCCN1C(=O)CN=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Azido-1-(2-(methoxymethyl)piperidin-1-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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